1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine

• IUPAC Name: (2,5-dimethylfuran-3-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H18N2O2/c1-9-8-11(10(2)16-9)12(15)14-6-4-13(3)5-7-14/h8H,4-7H2,1-3H3
• InChI Key: YZZSBTNXRTUOEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCN(CC2)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine, also known as DMFP, is a chemical compound that has been studied extensively for its potential applications in scientific research. DMFP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine is not fully understood, but it is believed to act as a modulator of the GABA-A receptor, which is involved in the regulation of neurotransmitter activity in the brain. 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine has also been shown to have affinity for the 5-HT1A receptor, which is involved in the regulation of serotonin activity.
Biochemical and Physiological Effects:
1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine has been shown to have a variety of biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant effects. 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine has also been shown to have antinociceptive effects, meaning it can reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine in laboratory experiments is its ability to modulate the GABA-A receptor, which is involved in the regulation of neurotransmitter activity in the brain. This makes 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine a useful tool for studying the effects of neurotransmitter activity on behavior and physiology. However, one limitation of using 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine is its potential to have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine. One area of interest is the development of more selective modulators of the GABA-A receptor, which could help to minimize off-target effects. Another area of interest is the study of the long-term effects of 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine on behavior and physiology, as well as its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine and its interactions with other neurotransmitter systems.

Scientific Research Applications

1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine has been studied for its potential applications in a variety of scientific research fields, including pharmacology, neuroscience, and biochemistry. 1-(2,5-dimethyl-3-furoyl)-4-methylpiperazine has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.